N-(3-(benzofuran-2-yl)-3-hydroxypropyl)-3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-[3-(1-benzofuran-2-yl)-3-hydroxypropyl]-5-(2,5-dimethoxyphenyl)-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C24H25N3O5/c1-27-19(14-18(26-27)17-13-16(30-2)8-9-22(17)31-3)24(29)25-11-10-20(28)23-12-15-6-4-5-7-21(15)32-23/h4-9,12-14,20,28H,10-11H2,1-3H3,(H,25,29)
• InChI Key: LPDIFVDNXKTZGR-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=C(C=CC(=C2)OC)OC)C(=O)NCCC(C3=CC4=CC=CC=C4O3)O
• Molecular Formula: C24H25N3O5
• Molecular Weight: 435.5 g/mol

Description

N-(3-(benzofuran-2-yl)-3-hydroxypropyl)-3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C24H25N3O5 and its molecular weight is 435.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Screening

• Antimicrobial Properties: Studies on benzofuran and pyrazole derivatives, such as the synthesis and in vitro antimicrobial screening of novel series of 2-azetidinone derivatives integrated with quinoline, pyrazole, and benzofuran moieties, have shown promising results against pathogenic bacteria such as S. aureus and E. coli. These compounds were synthesized with excellent yields and their structures confirmed through various spectroscopic analyses, highlighting their potential as antibacterial agents (Idrees et al., 2020).

Synthesis and Biological Evaluation

• Biological Activity Exploration: The synthesis, characterization, and antimicrobial screening of novel 5-(benzofuran-2-yl)-N'-(2- substituted-4-oxothiazolidin-3-yl)-1-phenyl-1H-pyrazole-3-carboxamide derivatives have been explored. These compounds were synthesized through cyclocondensation reactions and screened for in-vitro antibacterial activity, demonstrating potential applications in addressing bacterial infections (Idrees et al., 2019).

Molecular Interaction Studies

• Target Interaction Studies: Research into the molecular interaction of antagonists with cannabinoid receptors, such as the study on N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with the CB1 cannabinoid receptor, provides a framework for understanding how compounds may interact with biological targets. This research offers insights into the design of compounds with potential therapeutic applications by elucidating the conformational preferences and binding interactions of molecules (Shim et al., 2002).